3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one
Overview
Description
3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one is a synthetic compound that belongs to the benzofuranone family. It is a white crystalline powder that is soluble in organic solvents. This compound has gained significant attention in the scientific community due to its promising pharmacological activities.
Scientific Research Applications
3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one has been extensively studied for its pharmacological activities. It has shown promising results in various scientific research applications, including:
1. Anticancer Activity: Studies have shown that 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.
2. Anti-inflammatory Activity: This compound has also demonstrated significant anti-inflammatory activity in various animal models.
3. Antioxidant Activity: Studies have shown that 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one exhibits potent antioxidant activity, which makes it a potential therapeutic agent for oxidative stress-related diseases.
Mechanism of Action
Further studies are needed to understand the mechanism of action of 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one and its signaling pathways involved in cancer cell proliferation, inflammation, and oxidative stress.
3.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one in lab experiments include its potent pharmacological activities, easy synthesis method, and low toxicity. However, its limitations include its poor solubility in water, which makes it difficult to administer in vivo, and its lack of selectivity towards cancer cells.
Future Directions
There are several future directions for research on 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one, including:
1. Development of Novel Derivatives: Researchers can synthesize novel derivatives of 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one to improve its pharmacological activities and selectivity towards cancer cells.
2. Investigation of
In Vivo
Studies: In vivo studies are needed to evaluate the efficacy and toxicity of 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one in animal models and to determine its pharmacokinetic properties.
Conclusion:
In conclusion, 3-(benzyloxy)-3-phenyl-2-benzofuran-1(3H)-one is a promising synthetic compound that exhibits potent pharmacological activities, including anticancer, anti-inflammatory, and antioxidant activities. Although its mechanism of action is not well understood, it has shown promising results in various scientific research applications. Further research is needed to understand its mechanism of action, develop novel derivatives, and evaluate its efficacy and toxicity in animal models.
properties
IUPAC Name |
3-phenyl-3-phenylmethoxy-2-benzofuran-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16O3/c22-20-18-13-7-8-14-19(18)21(24-20,17-11-5-2-6-12-17)23-15-16-9-3-1-4-10-16/h1-14H,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKKBYZVXIPEADE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2(C3=CC=CC=C3C(=O)O2)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenyl-3-phenylmethoxy-2-benzofuran-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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